Cas no 1201788-34-2 ((3-Bromo-2-fluorophenyl)hydrazine)

• Product Name: (3-Bromo-2-fluorophenyl)hydrazine
• CAS No: 1201788-34-2
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD22565069
• CID: 4934939
• PubChem ID: 103863155
• Update Time: 2025-08-05

(3-Bromo-2-fluorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• NNc1cccc(Br)c1F
• 3-Bromo-2-fluorophenylhydrazine
• (3-Bromo-2-fluorophenyl)hydrazine

• MDL： MFCD22565069
• Inchi： 1S/C6H6BrFN2/c7-4-2-1-3-5(10-9)6(4)8/h1-3,10H,9H2
• InChI Key： VAZDHKAJTHGLHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 38

Additional information on (3-Bromo-2-fluorophenyl)hydrazine

Introduction to (3-Bromo-2-fluorophenyl)hydrazine (CAS No 1201788-34-2)

(3-Bromo-2-fluorophenyl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No) 1201788-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a bromo and fluoro substituent on a phenyl ring connected to a hydrazine moiety, exhibits unique chemical properties that make it a valuable intermediate in the development of various pharmacologically active agents.

The structural configuration of (3-Bromo-2-fluorophenyl)hydrazine imparts distinct reactivity, enabling its use in the synthesis of complex molecules. The presence of both bromo and fluoro atoms on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. These reactions are facilitated by the electron-withdrawing nature of the fluorine atom and the electrophilic character of the bromine atom, making this compound a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. (3-Bromo-2-fluorophenyl)hydrazine has emerged as a key intermediate in this pursuit, particularly in the synthesis of kinase inhibitors and other targeted therapies. For instance, studies have demonstrated its role in generating derivatives that exhibit potent activity against cancer-related kinases. The ability to modify the phenyl ring through further functionalization allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The hydrazine moiety in (3-Bromo-2-fluorophenyl)hydrazine also contributes to its reactivity, enabling the formation of hydrazones and imines with aldehydes and ketones. These derivatives have been explored for their potential antimicrobial and anti-inflammatory properties. Moreover, the compound's ability to participate in nucleophilic substitution reactions makes it suitable for constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. Such structural diversity underscores its importance as a synthetic intermediate.

Advances in computational chemistry have further enhanced the utility of (3-Bromo-2-fluorophenyl)hydrazine by enabling virtual screening and molecular docking studies. These methodologies allow researchers to predict the binding affinity of potential drug candidates with high precision, thereby accelerating the drug discovery process. The integration of machine learning algorithms has also facilitated the identification of novel derivatives with optimized pharmacological profiles. Such innovations highlight the compound's role as a cornerstone in modern medicinal chemistry.

Industrial applications of (3-Bromo-2-fluorophenyl)hydrazine extend beyond academic research. Pharmaceutical companies have leveraged its unique properties to develop proprietary libraries for high-throughput screening. The compound's compatibility with various synthetic protocols ensures scalability, making it economically viable for large-scale production. This has been particularly beneficial in industries seeking cost-effective solutions for complex molecule synthesis.

The environmental impact of using (3-Bromo-2-fluorophenyl)hydrazine has also been a focus of recent studies. Researchers are exploring green chemistry approaches to minimize waste and improve reaction efficiency. For example, catalytic systems that promote selective transformations without generating harmful byproducts are being developed. Such efforts align with global initiatives to promote sustainable chemical practices, ensuring that pharmaceutical development remains environmentally responsible.

Future directions in research involving (3-Bromo-2-fluorophenyl)hydrazine include exploring its potential in treating neurodegenerative disorders. Preliminary studies suggest that derivatives of this compound may interact with specific neural pathways, offering new avenues for therapeutic intervention. Additionally, its application in materials science is being investigated, particularly for developing advanced polymers with tailored properties. The versatility of this compound continues to inspire innovation across multiple scientific disciplines.

In conclusion, (3-Bromo-2-fluorophenyl)hydrazine (CAS No 1201788-34-2) represents a critical component in modern chemical synthesis and drug development. Its unique structural features and reactivity make it indispensable for constructing complex pharmacological agents. As research progresses, new applications and derivatives will continue to emerge, further solidifying its role as a cornerstone in medicinal chemistry and beyond.